Cas no 36272-22-7 ((2R)-2-methylbutan-1-amine)

(2R)-2-methylbutan-1-amine structure
(2R)-2-methylbutan-1-amine structure
Product Name:(2R)-2-methylbutan-1-amine
CAS No:36272-22-7
MF:C5H13N
MW:87.1634213924408
MDL:MFCD06201029
CID:921193
PubChem ID:641006
Update Time:2025-08-01

(2R)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (r)-2-methylbutylamine
    • (R)-(+)-2-methylbutylamine
    • (2R)-2-methylbutan-1-amine
    • EN300-2977543
    • T17R0F6T5B
    • 36272-22-7
    • (R)-2-Methylbutan-1-amine
    • (R)-2-Methyl-1-butanamine
    • UNII-T17R0F6T5B
    • 2-Methylbutylamine, (R)-
    • DTXSID30348846
    • Q27895975
    • 1-Butanamine, 2-methyl-, (2R)-
    • MDL: MFCD06201029
    • Inchi: 1S/C5H13N/c1-3-5(2)4-6/h5H,3-4,6H2,1-2H3/t5-/m1/s1
    • InChI Key: VJROPLWGFCORRM-RXMQYKEDSA-N
    • SMILES: NC[C@H](C)CC

Computed Properties

  • Exact Mass: 87.10489
  • Monoisotopic Mass: 87.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 27.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

(2R)-2-methylbutan-1-amine Pricemore >>

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